Cas no 2248369-56-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenoxy)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenoxy)-2-methylpropanoate
• CAS No: 2248369-56-2
• MF: C₁₈H₁₄ClNO₅
• MW: 359.760464191437
• CID: 6019727
• PubChem ID: 165856605
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenoxy)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518042
• 2248369-56-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenoxy)-2-methylpropanoate

• Inchi： 1S/C18H14ClNO5/c1-18(2,24-12-7-5-6-11(19)10-12)17(23)25-20-15(21)13-8-3-4-9-14(13)16(20)22/h3-10H,1-2H3
• InChI Key： CDFWOQAOKCRONX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C

Computed Properties

• Exact Mass: 359.0560502g/mol
• Monoisotopic Mass: 359.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenoxy)-2-methylpropanoate

Compound CAS No 2248369-56-2: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenoxy)-2-methylpropanoate

The compound with CAS number 2248369-56-2, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenoxy)-2-methylpropanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a 1,3-dioxo moiety and a isoindole ring system. These structural elements contribute to its distinctive chemical properties, such as high stability and reactivity under specific conditions. Recent studies have highlighted the importance of such structures in enabling novel chemical reactions and interactions.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of pharmaceutical agents, particularly in the context of targeted drug delivery systems. The presence of a chlorophenoxy group within its structure has been shown to enhance its ability to interact with biological systems, making it a promising candidate for further investigation.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. Its unique electronic properties make it a potential candidate for use in advanced polymers and composite materials. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of nanostructured materials with tailored properties.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Researchers have developed optimized synthetic pathways that enhance the yield and purity of the final product. These methods have been documented in recent publications, providing valuable insights into the scalability of production processes.

Furthermore, the compound's stability under various environmental conditions has been thoroughly investigated. Studies have demonstrated that it exhibits remarkable resilience to thermal degradation and oxidative stress, making it suitable for use in harsh industrial environments. This property is particularly advantageous in applications where long-term durability is essential.

The integration of computational chemistry techniques has significantly advanced our understanding of this compound's behavior at the molecular level. Advanced modeling tools have enabled researchers to predict its reactivity and interaction patterns with other molecules. These insights have paved the way for innovative approaches to its utilization in both academic and industrial settings.

In conclusion, the compound with CAS number 2248369-56-2 represents a fascinating example of modern chemical innovation. Its unique structure and versatile properties make it a valuable asset in various scientific disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing both pharmaceutical and materials science.